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Compound of Interest

Compound Name: Decatone

Cat. No.: B1664686

Essential Safety and Handling Guide for
Decatone

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety and logistical information for
the proper handling and disposal of Decatone, a common fragrance ingredient. By adhering to
these procedural steps, you can minimize risks and maintain a safe laboratory environment.

Physicochemical and Toxicological Data

A clear understanding of Decatone's properties is the first step in safe handling. The following
table summarizes key quantitative data.
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Property Value Reference
Molecular Formula C13H220 [1]
Molecular Weight 194.3 g/mol [1]
Appearance Colourless Liquid [1]
Woody, vetiver, citrus-
Odor , [1]
grapefruit, green-rhubarb
_ >93.3 °C (> 200.0 °F) Closed
Flash Point [2]

Cup

Vapor Pressure

0.0708 hPa (at 25°C)

[1]

Acute Dermal Toxicity (LD50)

> 5000 mg/kg

Acute Oral Toxicity (LD50)

> 5000 mg/kg

Personal Protective Equipment (PPE)

When handling Decatone, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to prevent skin and eye contact.

o Hand Protection: Wear butyl rubber or other ketone-resistant gloves. Nitrile gloves may offer

some protection for short-term handling but are generally not recommended for prolonged

exposure to ketones.

o Eye and Face Protection: Use chemical safety goggles or glasses. In situations where

splashing is a risk, a face shield should also be worn.

o Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk

of splashing, a chemical-resistant apron over the lab coat is recommended.

While Decatone has a low vapor pressure and adverse effects from inhalation are not

expected, it is always best practice to handle it in a well-ventilated area. For procedures that

could generate aerosols, the use of a fume hood is advised.
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Experimental Protocol: Weighing and Mixing
Decatone

This protocol outlines the standard procedure for accurately weighing and mixing a liquid
ingredient like Decatone in a laboratory setting.

Materials:

Decatone

e Appropriate solvent or mixture base

o Beakers or flasks

e Stirring rod or magnetic stirrer

e Analytical balance

e Pipettes

o Personal Protective Equipment (as specified above)

Procedure:

e Preparation:

o Ensure the work area (analytical balance and mixing station) is clean and free of clutter.

o Don the required PPE: lab coat, safety glasses/goggles, and ketone-resistant gloves.

e Taring the Vessel:

o Place a clean, dry beaker or flask on the analytical balance.

o Tare the balance to zero.

¢ Dispensing Decatone:
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o Carefully open the Decatone container.

o Using a clean pipette, transfer the desired amount of Decatone into the tared vessel on
the balance.

o Dispense the liquid slowly and carefully to avoid splashing.

o Monitor the reading on the balance until the target weight is achieved.

e Mixing:

[¢]

Remove the vessel containing Decatone from the balance.

[¢]

Place the vessel on a stable surface, preferably within a fume hood if vigorous mixing or
heating is required.

[e]

Add the appropriate solvent or other mixture components to the vessel.

[e]

If using a stirring rod, stir the mixture gently until homogenous.

o

If using a magnetic stirrer, place a stir bar in the vessel and place it on the stir plate. Start
the stirrer at a low speed and gradually increase to the desired speed.

e Post-Procedure:

[¢]

Securely cap the final mixture and label it appropriately.

o

Clean all glassware and equipment used in the procedure.

[e]

Properly dispose of any waste generated, following the disposal plan outlined below.

o

Remove PPE and wash hands thoroughly.

Operational and Disposal Plans

Adherence to structured operational and disposal plans is crucial for maintaining a safe and
compliant laboratory.
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Operational Workflow

The following diagram illustrates the logical workflow for handling Decatone from initial
preparation to the completion of the experimental procedure.
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Caption: Workflow for Handling Decatone
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Disposal Plan

Decatone is not classified as a hazardous substance. However, proper disposal procedures
should still be followed to ensure environmental responsibility and compliance with local

regulations.

Waste Type

Liquid Decatone Waste Empty Decatone Container

Disposal Action

Check Local Regulations

Dispose Down Drain with Water Deface Label & Dispose in Trash

Click to download full resolution via product page

Caption: Disposal Plan for Decatone
Liquid Waste:

+ Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) department and local regulations before disposing of any chemical waste.

« Drain Disposal: For small quantities, and with approval, Decatone may be disposed of down

the drain with a large amount of running water.[3]
Empty Containers:

¢ Rinsing: Ensure the container is empty of any free liquid.
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o Defacing: The label on the container must be defaced or removed to indicate that it no longer
contains the chemical.[3]

» Disposal: The defaced, empty container can typically be disposed of in the regular trash.[3]

By implementing these safety protocols and operational plans, you can confidently and safely
handle Decatone in your laboratory, contributing to a culture of safety and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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